2-Phenylimidazole-4-carbonitrile

• IUPAC Name: 2-phenyl-1H-imidazole-5-carbonitrile
• InChI: InChI=1S/C10H7N3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,7H,(H,12,13)
• InChI Key: VDTBNINWTLTCFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(N2)C#N
• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-Phenylimidazole” has been analyzed using various spectroscopic techniques such as FT-IR, FT-Raman, and FT-NMR. The analysis was performed using density functional harmonic calculations.

Physical And Chemical Properties Analysis

“2-Phenylimidazole” is a solid compound with a melting point of 142-148 °C. It has a molecular weight of 144.17 and its SMILES string is c1ccc (cc1)-c2ncc [nH]2.

Scientific Research Applications

Antifungal Activity

• Synthesis and Candida Activity : 2-Phenylimidazole-4-carbonitrile derivatives have been synthesized and shown potent activity against Candida species, with some compounds exhibiting activity comparable to fluconazole (Göker et al., 2002).

Prebiotic Chemistry

• Role in Purine Synthesis : This compound is significant in prebiotic chemistry, particularly in the synthesis of purines, which are essential components of nucleic acids. The conversion of 4-aminoimidazole-5-carbonitrile derivatives to purines has been a focus in studies related to the origins of life (Sanchez et al., 1968).

Fluorescence and Dye Applications

• Synthesis for Fluorescent Properties : There's research into the synthesis of derivatives for fluorescent properties, potentially useful in dyes and pigments (Rangnekar & Rajadhyaksha, 1986).

Antitumor Agents

• Benzimidazole-Pyrimidine Conjugates : Studies have produced benzimidazole-pyrimidine conjugates as antitumor agents, showing marked potency against various cancer cell lines (Abdel-Mohsen et al., 2010).

Green Chemistry Synthesis

• Eco-Friendly Synthesis Methods : Research includes developing eco-friendly synthesis methods for derivatives, emphasizing sustainability and efficiency (Yadav et al., 2021).

Mechanism of Action

Target of Action

It’s structurally similar to 4-phenyl-1h-imidazole, which has been found to interact with a putative cytochrome p450 in streptomyces coelicolor .

Mode of Action

For instance, some imidazole derivatives have been found to exhibit antimicrobial activity, potentially by interacting with bacterial cell membranes .

Biochemical Pathways

For example, some imidazole derivatives have shown potential antimycobacterial activity .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antimicrobial, anticancer, and antiviral effects .

Safety and Hazards

“2-Phenylimidazole” is considered hazardous. It may cause respiratory irritation, serious eye irritation, and skin irritation. It is also toxic if swallowed.

Future Directions

Imidazole and benzimidazole derivatives have shown promising pharmacological effects, particularly as anticancer, anti-microbial, and anti-inflammatory agents. Therefore, the development of novel and potent imidazole- and benzimidazole-containing drugs is an active and attractive topic of medicinal chemistry.